Cas no 874806-17-4 (N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide)

• Product Name: N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide
• CAS No: 874806-17-4
• MF: C₁₆H₂₃BrN₄O₅S
• MW: 463.346621751785
• CID: 6207560
• PubChem ID: 16807603
• Update Time: 2025-07-20

N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide
• N'-[[3-(4-bromophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N-[2-(dimethylamino)ethyl]oxamide
• AKOS024614302
• N1-((3-((4-bromophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(2-(dimethylamino)ethyl)oxalamide
• N'-{[3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N-[2-(dimethylamino)ethyl]ethanediamide
• 874806-17-4
• F1843-0619

• Inchi： 1S/C16H23BrN4O5S/c1-20(2)8-7-18-15(22)16(23)19-11-14-21(9-10-26-14)27(24,25)13-5-3-12(17)4-6-13/h3-6,14H,7-11H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key： OOUPGVCRSUQDLY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCOC1CNC(C(NCCN(C)C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 462.05725g/mol
• Monoisotopic Mass: 462.05725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 116Ų

Additional information on N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide

Research Brief on N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide (CAS: 874806-17-4)

The compound N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide (CAS: 874806-17-4) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential implications for drug development.

Recent studies have highlighted the unique structural features of this compound, which combines a bromobenzenesulfonyl group with an oxazolidinone scaffold and a dimethylaminoethyl side chain. This hybrid structure is believed to contribute to its ability to interact with specific biological targets, particularly in the context of enzyme inhibition and receptor modulation. Preliminary in vitro assays have demonstrated promising activity against a range of molecular targets, suggesting potential applications in oncology and infectious diseases.

One of the key findings from recent research involves the compound's mechanism of action. Studies utilizing X-ray crystallography and molecular docking simulations have revealed that the bromobenzenesulfonyl moiety plays a critical role in binding to the active sites of certain kinases and proteases. This interaction disrupts key signaling pathways involved in cell proliferation and survival, making it a candidate for further investigation as an anticancer agent. Additionally, the oxazolidinone component has been shown to exhibit antimicrobial properties, particularly against Gram-positive bacteria.

Further pharmacological evaluations have explored the compound's pharmacokinetic profile. Data from animal models indicate moderate bioavailability and a favorable half-life, although challenges remain in optimizing its metabolic stability. Researchers are currently investigating structural modifications to enhance its drug-like properties while retaining its biological efficacy. These efforts are supported by advanced computational modeling techniques, which aim to predict the impact of various substituents on the compound's activity and toxicity.

In conclusion, N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide represents a promising lead compound in medicinal chemistry. Its multifaceted biological activities and unique structural attributes warrant further exploration, particularly in the context of targeted therapy and combination treatments. Future research should focus on elucidating its precise molecular interactions and advancing its development through preclinical studies.